Cas no 1305322-90-0 (4-Bromo-N-(tert-butyl)-2-nitro-5-propoxyaniline)

• Product Name: 4-Bromo-N-(tert-butyl)-2-nitro-5-propoxyaniline
• CAS No: 1305322-90-0
• MF: C₁₃H₁₉BrN₂O₃
• MW: 331.205562829971
• MDL: MFCD18914493
• CID: 1025208
• PubChem ID: 54759061
• Update Time: 2025-10-28

4-Bromo-N-(tert-butyl)-2-nitro-5-propoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-(tert-butyl)-2-nitro-5-propoxyaniline
• 4-bromo-N-tert-butyl-2-nitro-5-propoxyaniline
• 4-Bromo-N-t-butyl-2-nitro-5-propoxyaniline
• MFCD18914493
• AKOS015908423
• BS-20448
• 1305322-90-0
• SB82711
• A888716
• Benzenamine, 4-bromo-N-(1,1-dimethylethyl)-2-nitro-5-propoxy-
• CS-0208772
• 1-Bromo-4-(t-butylamino)-5-nitro-2-propoxybenzene
• DTXSID70716666
• C13H19BrN2O3

• MDL： MFCD18914493
• Inchi： 1S/C13H19BrN2O3/c1-5-6-19-12-8-10(15-13(2,3)4)11(16(17)18)7-9(12)14/h7-8,15H,5-6H2,1-4H3
• InChI Key： IGJKOHOAQWXYTN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OCCC)NC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 330.05800
• Monoisotopic Mass: 330.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• PSA: 67.08000
• LogP: 4.95270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-Bromo-N-(tert-butyl)-2-nitro-5-propoxyaniline

4-Bromo-N-(tert-butyl)-2-nitro-5-propoxyaniline (CAS No. 1305322-90-0)

4-Bromo-N-(tert-butyl)-2-nitro-5-propoxyaniline is a complex organic compound with the CAS registry number 1305322-90-0. This compound belongs to the class of aromatic amines, specifically anilines, and is characterized by the presence of multiple functional groups that contribute to its unique chemical properties. The molecule consists of a benzene ring substituted with a bromine atom at position 4, a nitro group at position 2, and a propoxy group at position 5. Additionally, the amino group at position 1 is substituted with a tert-butyl group, forming an N-(tert-butyl) derivative.

The tert-butyl substituent is known for its steric bulk, which can influence the compound's reactivity and solubility. The bromo and nitro groups are electron-withdrawing substituents, which can deactivate the aromatic ring and direct incoming electrophiles to specific positions during substitution reactions. The propoxy group introduces an ether functionality, which can enhance solubility in polar solvents and potentially participate in hydrogen bonding interactions.

Recent studies have highlighted the potential of 4-bromo-N-(tert-butyl)-2-nitro-5-propoxyaniline in various applications, particularly in the field of materials science and drug discovery. Researchers have explored its role as a precursor in the synthesis of advanced materials, such as conducting polymers and nanoparticles. The compound's ability to undergo controlled oxidation and reduction reactions makes it a valuable building block for constructing functional materials with tailored electronic properties.

In terms of pharmacological applications, this compound has been investigated for its potential as an intermediate in drug synthesis. Its unique combination of functional groups allows for further modification to design bioactive molecules with specific therapeutic targets. For instance, the nitro group can be reduced to an amino group, enabling the creation of derivatives with enhanced bioavailability and selectivity.

The synthesis of 4-bromo-N-(tert-butyl)-2-nitro-5-propoxyaniline typically involves multi-step organic reactions, including nucleophilic aromatic substitution, nitration, and etherification. These steps require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making the compound more accessible for large-scale production.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as UV irradiation or microbial activity, the compound can undergo hydrolysis or oxidation to form less hazardous byproducts. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 4-bromo-N-(tert-butyl)-2-nitro-5-propoxyaniline (CAS No. 1305322-90-0) is a versatile compound with significant potential in both academic research and industrial applications. Its unique chemical structure and reactivity make it a valuable tool for advancing materials science and drug discovery. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in various fields of chemistry.